Cas no 741712-18-5 (2,4-Thiazolidinedione, 5-[(3,4-dihydroxyphenyl)methylene]-, (5Z)-)

2,4-Thiazolidinedione, 5-[(3,4-dihydroxyphenyl)methylene]-, (5Z)-, is a synthetic thiazolidinedione derivative characterized by a Z-configuration at the exocyclic double bond. The compound features a 3,4-dihydroxyphenyl substituent, which enhances its potential for hydrogen bonding and redox activity. Its thiazolidinedione core is known for biological relevance, particularly in modulating metabolic pathways. The presence of catechol functionality may confer antioxidant properties, while the conjugated system could influence electronic interactions in molecular recognition. This structure makes it a candidate for research in medicinal chemistry, particularly in studies involving enzyme inhibition or receptor modulation. Its well-defined stereochemistry and functional group arrangement allow for precise investigation in structure-activity relationship studies.

2,4-Thiazolidinedione, 5-[(3,4-dihydroxyphenyl)methylene]-, (5Z)- structure

741712-18-5 structure

Product Name:2,4-Thiazolidinedione, 5-[(3,4-dihydroxyphenyl)methylene]-, (5Z)-

CAS No:741712-18-5

MF:C₁₀H₇NO₄S

MW:237.231881380081

CID:4166195

Update Time:2025-10-31

2,4-Thiazolidinedione, 5-[(3,4-dihydroxyphenyl)methylene]-, (5Z)- Chemical and Physical Properties

Names and Identifiers

- 2,4-Thiazolidinedione, 5-[(3,4-dihydroxyphenyl)methylene]-, (5Z)-
- Inchi： 1S/C10H7NO4S/c12-6-2-1-5(3-7(6)13)4-8-9(14)11-10(15)16-8/h1-4,12-13H,(H,11,14,15)/b8-4-
- InChI Key： MYQOFENGCCDZOW-YWEYNIOJSA-N
- SMILES： S1/C(=C\C2=CC=C(O)C(O)=C2)/C(=O)NC1=O

2,4-Thiazolidinedione, 5-[(3,4-dihydroxyphenyl)methylene]-, (5Z)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-37345319-1.0g	(Z)-5-(3,4-dihydroxybenzylidene)thiazolidine-2,4-dione	741712-18-5	95%	1.0g	$0.0	2022-12-27

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Additional information on 2,4-Thiazolidinedione, 5-[(3,4-dihydroxyphenyl)methylene]-, (5Z)-

Introduction to 2,4-Thiazolidinedione, 5-[(3,4-dihydroxyphenyl)methylene]-, (5Z)- (CAS No. 741712-18-5)

2,4-Thiazolidinedione, 5-[(3,4-dihydroxyphenyl)methylene]-, (5Z)-, with the CAS number 741712-18-5, is a compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of thiazolidinediones, which are known for their potential therapeutic applications in various diseases, particularly in the management of type 2 diabetes mellitus (T2DM). The unique structure and properties of this compound make it a promising candidate for further investigation and development.

The chemical structure of 2,4-Thiazolidinedione, 5-[(3,4-dihydroxyphenyl)methylene]-, (5Z)- features a thiazolidinedione ring with a substituted phenyl group attached via a double bond. The presence of the (3,4-dihydroxyphenyl) moiety imparts additional functionalities that can influence its biological activity. The (5Z) configuration indicates the specific geometric arrangement of the double bond, which is crucial for its pharmacological properties.

Recent studies have highlighted the potential of thiazolidinediones in modulating various cellular processes. For instance, thiazolidinediones are known to act as peroxisome proliferator-activated receptor gamma (PPARγ) agonists. PPARγ is a nuclear receptor that plays a critical role in adipocyte differentiation and glucose homeostasis. By activating PPARγ, thiazolidinediones can enhance insulin sensitivity and improve glycemic control in patients with T2DM.

In addition to their anti-diabetic effects, thiazolidinediones have been investigated for their potential anti-inflammatory and anti-cancer properties. Research has shown that these compounds can inhibit the production of pro-inflammatory cytokines and reduce oxidative stress. This dual action makes them attractive candidates for the treatment of inflammatory diseases and certain types of cancer.

The compound 2,4-Thiazolidinedione, 5-[(3,4-dihydroxyphenyl)methylene]-, (5Z)- has been studied in preclinical models to evaluate its efficacy and safety. In vitro studies have demonstrated that this compound exhibits potent anti-hyperglycemic activity by enhancing glucose uptake in adipocytes and skeletal muscle cells. Furthermore, it has shown promising results in reducing lipid accumulation and improving insulin sensitivity in animal models of T2DM.

Clinical trials are currently underway to assess the therapeutic potential of 2,4-Thiazolidinedione, 5-[(3,4-dihydroxyphenyl)methylene]-, (5Z)-. Preliminary data from phase I trials have indicated that the compound is well-tolerated with a favorable safety profile. However, further studies are needed to fully understand its long-term effects and to optimize dosing regimens.

The synthesis of 2,4-Thiazolidinedione, 5-[(3,4-dihydroxyphenyl)methylene]-, (5Z)- involves several steps that require precise control over reaction conditions to ensure the correct stereochemistry and purity. Common synthetic routes include the condensation of a suitable thiosemicarbazide with an appropriate aldehyde or ketone followed by cyclization to form the thiazolidinedione ring. Advanced synthetic methods have been developed to improve yield and reduce impurities, making large-scale production more feasible.

In conclusion, 2,4-Thiazolidinedione, 5-[(3,4-dihydroxyphenyl)methylene]-, (5Z)- (CAS No. 741712-18-5) is a promising compound with significant potential in the treatment of T2DM and other related conditions. Its unique chemical structure and biological activities make it an important subject of ongoing research in medicinal chemistry and pharmaceutical development. As more data from clinical trials become available, it is likely that this compound will play an increasingly important role in the management of metabolic disorders.